Cas no 42590-00-1 (Methyl 4-hydroxy-3-methoxy-5-nitrobenzoate)
Methyl 4-hydroxy-3-methoxy-5-nitrobenzoate is a nitro-substituted aromatic ester with a molecular formula of C9H9NO6. This compound features a hydroxyl group at the 4-position, a methoxy group at the 3-position, and a nitro group at the 5-position on the benzoate ring, contributing to its distinct reactivity and utility in organic synthesis. Its structural properties make it a valuable intermediate in the preparation of fine chemicals, pharmaceuticals, and agrochemicals. The presence of both electron-donating (methoxy) and electron-withdrawing (nitro) groups enhances its versatility in electrophilic and nucleophilic substitution reactions. High purity and consistent quality ensure reliable performance in research and industrial applications.
42590-00-1 structure
Product Name:Methyl 4-hydroxy-3-methoxy-5-nitrobenzoate
CAS No:42590-00-1
MF:C9H9NO6
MW:227.170862913132
MDL:MFCD06203667
CID:1011619
PubChem ID:10878886
Update Time:2025-05-28
Methyl 4-hydroxy-3-methoxy-5-nitrobenzoate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 4-hydroxy-3-methoxy-5-nitrobenzoate
- Methyl 4-hydroxy-3-methoxy-5-nitrobenzenecarboxylate
- Z2044787391
- Methyl4-hydroxy-3-methoxy-5-nitrobenzoate
- MFCD06203667
- AKOS005073615
- 4-hydroxy-3-methoxy-5-nitrobenzoic acid methyl ester
- 42590-00-1
- 4-Hydroxy-3-methoxy-5-nitro-benzoic acid methyl ester
- SCHEMBL750055
- ZQIHGTCQYHQBMY-UHFFFAOYSA-N
- CS-0046878
- DTXSID90446877
- METHYL 4-HYDROXY-3-METHOXY-5-NITROBENZOATE 95+%
- SY123495
- STL433201
- ND-0066
- J-522356
- EN300-1073083
- W11243
- AMY26959
- J4H2C2DYA5
- ALBB-024663
- Benzoic acid, 4-hydroxy-3-methoxy-5-nitro-, methyl ester
-
- MDL： MFCD06203667
- Inchi： 1S/C9H9NO6/c1-15-7-4-5(9(12)16-2)3-6(8(7)11)10(13)14/h3-4,11H,1-2H3
- InChI Key： ZQIHGTCQYHQBMY-UHFFFAOYSA-N
- SMILES： O(C)C1=CC(C(=O)OC)=CC(=C1O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 227.04300
- Monoisotopic Mass: 227.04298701g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 102Ų
Experimental Properties
- PSA: 101.58000
- LogP: 1.61880
Methyl 4-hydroxy-3-methoxy-5-nitrobenzoate Customs Data
- HS CODE：2918990090
- Customs Data：
China Customs Code:
2918990090Overview:
2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
Methyl 4-hydroxy-3-methoxy-5-nitrobenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM323214-1g |
Methyl 4-hydroxy-3-methoxy-5-nitrobenzoate |
42590-00-1 | 95% | 1g |
$78 | 2022-06-11 | |
| Chemenu | CM323214-5g |
Methyl 4-hydroxy-3-methoxy-5-nitrobenzoate |
42590-00-1 | 95% | 5g |
$272 | 2022-06-11 | |
| Chemenu | CM323214-25g |
Methyl 4-hydroxy-3-methoxy-5-nitrobenzoate |
42590-00-1 | 95% | 25g |
$995 | 2022-06-11 | |
| Apollo Scientific | OR40042-1g |
Methyl 4-hydroxy-3-methoxy-5-nitrobenzoate |
42590-00-1 | 95+% | 1g |
£15.00 | 2025-02-20 | |
| Apollo Scientific | OR40042-5g |
Methyl 4-hydroxy-3-methoxy-5-nitrobenzoate |
42590-00-1 | 95+% | 5g |
£22.00 | 2025-02-20 | |
| Apollo Scientific | OR40042-10g |
Methyl 4-hydroxy-3-methoxy-5-nitrobenzoate |
42590-00-1 | 95+% | 10g |
￡95.00 | 2023-04-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BK602-50mg |
Methyl 4-hydroxy-3-methoxy-5-nitrobenzoate |
42590-00-1 | 95% | 50mg |
89.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BK602-1g |
Methyl 4-hydroxy-3-methoxy-5-nitrobenzoate |
42590-00-1 | 95% | 1g |
707.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BK602-5g |
Methyl 4-hydroxy-3-methoxy-5-nitrobenzoate |
42590-00-1 | 95% | 5g |
2408.0CNY | 2021-07-14 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-BK602-200mg |
Methyl 4-hydroxy-3-methoxy-5-nitrobenzoate |
42590-00-1 | 95% | 200mg |
201.0CNY | 2021-07-14 |
Methyl 4-hydroxy-3-methoxy-5-nitrobenzoate Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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